![molecular formula C16H38O6Si2 B044868 2,15-Dioxa-3,14-disilahexadecane, 3,3,14,14-tetramethoxy- CAS No. 122185-09-5](/img/structure/B44868.png)
2,15-Dioxa-3,14-disilahexadecane, 3,3,14,14-tetramethoxy-
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Description
2,15-Dioxa-3,14-disilahexadecane, 3,3,14,14-tetramethoxy- is a chemical compound that has gained significant attention in scientific research. It is a siloxane-based compound that has shown potential in various fields of research. In
Scientific Research Applications
Structural Studies and Chemical Reactions
Structural studies of various 1,3-dioxa-2-silacycloalkanes, including compounds related to 2,15-Dioxa-3,14-disilahexadecane, have shown the crystal structures and reaction behaviors of these compounds. For instance, the crystal structure analyses of related compounds revealed details about their acid-catalyzed reactions with water and base-catalyzed decomposition processes, shedding light on the chemical stability and reactivity of such structures (Hanson, McCulloch, & Mcinnes, 1986).
Synthesis and Characterization
The synthesis of tetramethylethylenedioxydi-[14C]-methylsilane, a molecule used as a plasticizer in polysiloxane/silica blends, is a direct application in materials science. This compound was synthesized from [14C]-methyl iodide and used to study the adsorption of plasticizers on silicas, indicating the importance of such compounds in studying material interactions and properties (Vidal, Joachim, & Papirer, 1990).
Catalysis and Chemical Transformations
In catalysis, grafted chromium 13-membered dioxo-macrocyclic complexes into aminopropyl-based nanoporous SBA-15 were studied for their efficiency and regioselective alcoholysis of styrene oxide. This highlights the potential of incorporating 2,15-Dioxa-3,14-disilahexadecane related structures into catalytic materials for specific chemical transformations, demonstrating their utility in synthetic chemistry and catalysis (Tarlani et al., 2013).
Material Science and Polymer Chemistry
The study of polysiloxane formation from tetraethoxysilane-ethyl alcohol-oxalic acid systems without the addition of water showcases the application of 2,15-Dioxa-3,14-disilahexadecane related compounds in polymer chemistry. These findings contribute to understanding the polymerization processes and the formation of siloxane-based materials, which are crucial in various industrial and technological applications (Sugahara, Sato, Kuroda, & Kato, 1992).
properties
IUPAC Name |
trimethoxy(10-trimethoxysilyldecyl)silane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H38O6Si2/c1-17-23(18-2,19-3)15-13-11-9-7-8-10-12-14-16-24(20-4,21-5)22-6/h7-16H2,1-6H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFFBPULXPLWPAA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CO[Si](CCCCCCCCCC[Si](OC)(OC)OC)(OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H38O6Si2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1073816 |
Source
|
Record name | 2,15-Dioxa-3,14-disilahexadecane, 3,3,14,14-tetramethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1073816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
382.64 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
122185-09-5 |
Source
|
Record name | 3,3,14,14-Tetramethoxy-2,15-dioxa-3,14-disilahexadecane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=122185-09-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,15-Dioxa-3,14-disilahexadecane, 3,3,14,14-tetramethoxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0122185095 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,15-Dioxa-3,14-disilahexadecane, 3,3,14,14-tetramethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1073816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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